(4Z,11Z)-3,3,13,13-Tetramethyl-1,2-dithia-5,8,11-triazacyclotrideca-4,11-diene

• CAS No.: 113983-52-1
• Molecular Formula: C12H23N3S2
• Molecular Weight: 273.5 g/mol
• IUPAC Name: 3,3,13,13-tetramethyl-1,2-dithia-5,8,11-triazacyclotrideca-4,11-diene
• InChI: InChI=1S/C12H23N3S2/c1-11(2)9-14-7-5-13-6-8-15-10-12(3,4)17-16-11/h9-10,13H,5-8H2,1-4H3
• InChI Key: PDLIZUUSAJLUSY-UHFFFAOYSA-N
• Canonical SMILES: CC1(C=NCCNCCN=CC(SS1)(C)C)C

Description

(4Z,11Z)-3,3,13,13-Tetramethyl-1,2-dithia-5,8,11-triazacyclotrideca-4,11-diene is a complex organic compound characterized by its unique structure, which includes multiple heteroatoms and conjugated double bonds

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (4Z,11Z)-3,3,13,13-Tetramethyl-1,2-dithia-5,8,11-triazacyclotrideca-4,11-diene typically involves multi-step organic reactions. Common synthetic routes may include:

Cyclization Reactions: Formation of the cyclic structure through intramolecular reactions.

Substitution Reactions: Introduction of methyl groups and other substituents.

Oxidation and Reduction: Adjusting the oxidation state of sulfur and nitrogen atoms.

Industrial Production Methods

Industrial production of this compound would likely involve scalable synthetic routes with optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow chemistry and catalytic processes may be employed.

Chemical Reactions Analysis

Types of Reactions

(4Z,11Z)-3,3,13,13-Tetramethyl-1,2-dithia-5,8,11-triazacyclotrideca-4,11-diene can undergo various chemical reactions, including:

Oxidation: Conversion of sulfur atoms to sulfoxides or sulfones.

Reduction: Reduction of double bonds or heteroatoms.

Substitution: Replacement of hydrogen atoms with other functional groups.

Common Reagents and Conditions

Oxidizing Agents: Hydrogen peroxide, m-chloroperbenzoic acid.

Reducing Agents: Sodium borohydride, lithium aluminum hydride.

Catalysts: Palladium, platinum, or other transition metals.

Major Products

The major products of these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions may introduce various functional groups.

Scientific Research Applications

Chemistry

Catalysis: The compound may serve as a ligand in catalytic processes.

Material Science: Potential use in the development of novel materials with unique electronic properties.

Biology

Biological Activity: Investigation of its potential as a bioactive molecule with antimicrobial or anticancer properties.

Medicine

Drug Development: Exploration of its potential as a lead compound for new pharmaceuticals.

Industry

Polymer Science: Use in the synthesis of polymers with specific properties.

Mechanism of Action

The mechanism of action of (4Z,11Z)-3,3,13,13-Tetramethyl-1,2-dithia-5,8,11-triazacyclotrideca-4,11-diene involves interactions with molecular targets such as enzymes or receptors. The compound’s unique structure allows it to engage in specific binding interactions, influencing biological pathways and processes.

Comparison with Similar Compounds

Similar Compounds

(4Z,11Z)-3,3,13,13-Tetramethyl-1,2-dithia-5,8,11-triazacyclotrideca-4,11-diene: Similar compounds may include other cyclic compounds with heteroatoms and conjugated systems.

Uniqueness

The uniqueness of this compound lies in its specific arrangement of atoms and the resulting chemical properties